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Compound of Interest

Compound Name: L-Tyrosine disodium salt dihydrate

Cat. No.: B15680748

Get Quote

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and biological significance of L-Tyrosine disodium salt
dihydrate. It is intended for researchers, scientists, and professionals in drug development

who are working with or have an interest in this highly soluble amino acid derivative.

Molecular Structure and Physicochemical
Properties
L-Tyrosine disodium salt dihydrate is a salt form of the non-essential amino acid L-Tyrosine,

where the protons of both the carboxylic acid and the phenolic hydroxyl group are replaced by

sodium ions. The inclusion of two water molecules in its crystalline structure leads to the

dihydrate form. This modification significantly enhances its solubility in aqueous solutions

compared to its parent compound, L-Tyrosine.

Chemical and Physical Data
The key chemical and physical properties of L-Tyrosine disodium salt dihydrate are

summarized in the table below, compiled from various sources.
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Property Value References

IUPAC Name

disodium;(2S)-2-amino-3-(4-

oxidophenyl)propanoate;dihydr

ate

[1][2][3]

Synonyms

L-Tyrosine, disodium salt,

dihydrate; L-3-(4-

Hydroxyphenyl)alanine

disodium salt dihydrate

[1][4][5][6]

CAS Number 122666-87-9 [1][2][3][5][6][7]

Chemical Formula C9H13NNa2O5 [1][2][3][4]

Molecular Weight 261.18 g/mol [1][3][4][5][6][7][8]

Appearance
White to off-white, cream, or

yellowish crystalline powder
[3][5][6]

Solubility Highly soluble in water [8][9]

Optical Rotation
[α]D20 = -9 to -13° (c=4 in

water)
[5]

pH
10.5 - 11.5 (1% solution in

water)
[3][6]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis and characterization

of L-Tyrosine disodium salt dihydrate are not extensively available in the public domain.

However, based on general principles of organic and analytical chemistry, the following

methodologies would be appropriate.

Synthesis Protocol
A plausible laboratory-scale synthesis would involve the reaction of L-Tyrosine with a

stoichiometric excess of a sodium base in an aqueous medium, followed by crystallization.

Objective: To synthesize L-Tyrosine disodium salt dihydrate from L-Tyrosine.
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Materials:

L-Tyrosine

Sodium Hydroxide (NaOH)

Deionized Water

Ethanol

Magnetic stirrer and stir bar

pH meter

Rotary evaporator

Crystallization dish

Vacuum filtration apparatus

Procedure:

Dissolve a known quantity of L-Tyrosine in deionized water. Gentle heating may be required

to aid dissolution.

Cool the solution to room temperature.

Slowly add a 2 molar equivalent of a standardized sodium hydroxide solution to the L-

Tyrosine solution while stirring continuously.

Monitor the pH of the solution. The reaction is complete when a stable pH above 11 is

achieved.

Filter the resulting solution to remove any insoluble impurities.

Concentrate the solution using a rotary evaporator until signs of precipitation are observed.

Transfer the concentrated solution to a crystallization dish and add a small amount of a

miscible anti-solvent like ethanol to induce crystallization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15680748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the solution to stand at a reduced temperature (e.g., 4°C) to facilitate the formation of

crystals.

Collect the crystals by vacuum filtration and wash with a small amount of cold ethanol.

Dry the crystals under vacuum to obtain L-Tyrosine disodium salt dihydrate.

Characterization Protocols
2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: To confirm the presence of the aromatic and aliphatic protons of the tyrosine

backbone. The absence of the phenolic and carboxylic acid protons would be indicative of

salt formation.

¹³C NMR: To identify all carbon atoms in the molecule and confirm the chemical environment

changes upon deprotonation.

2.2.2. Infrared (IR) Spectroscopy

To identify the characteristic functional groups. The spectrum would be expected to show the

absence of the broad O-H stretch from the carboxylic acid and a shift in the C=O stretching

frequency. The presence of a broad absorption band in the 3200-3500 cm⁻¹ region would

indicate the presence of water of hydration.

2.2.3. Mass Spectrometry (MS)

To determine the mass-to-charge ratio of the molecular ion. Electrospray ionization (ESI) in

negative mode would be suitable to observe the [M-2Na+H]⁻ ion.

2.2.4. X-ray Crystallography

To determine the precise three-dimensional arrangement of atoms in the crystal lattice,

confirming the ionic interactions between the sodium ions and the carboxylate and phenolate

groups, as well as the position of the water molecules.

Biological Significance and Signaling Pathways
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L-Tyrosine itself is a crucial amino acid, serving as a precursor for the synthesis of several key

neurotransmitters and hormones, including dopamine, norepinephrine, epinephrine, and thyroid

hormones.[10][11] The disodium salt form is primarily utilized in applications requiring high

solubility and bioavailability, such as in cell culture media for the production of therapeutic

proteins and monoclonal antibodies.[9][12]

While there are no signaling pathways specifically attributed to the disodium salt, its biological

effects are mediated through the physiological roles of L-Tyrosine following its dissociation in

solution. The general pathway for the conversion of L-Tyrosine to catecholamines is depicted

below.

L-Tyrosine L-DOPA

Tyrosine
Hydroxylase Dopamine

DOPA
Decarboxylase Norepinephrine

Dopamine
β-Hydroxylase Epinephrine

Phenylethanolamine
N-Methyltransferase

Click to download full resolution via product page

Biosynthetic pathway of catecholamines from L-Tyrosine.

Experimental and Analytical Workflow
A typical workflow for the quality control and analysis of L-Tyrosine disodium salt dihydrate
in a research or industrial setting would involve a series of analytical techniques to confirm its

identity, purity, and properties.
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Quality control workflow for L-Tyrosine disodium salt dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.biosynth.com/p/FT137329/122666-87-9-l-tyrosine-disodium-salt-dihydrate
https://www.fishersci.com/shop/products/l-tyrosine-disodium-salt-dihydrate-98/AAJ6177022
https://www.fishersci.com/shop/products/l-tyrosine-disodium-salt-dihydrate-98/AAJ6177022
https://www.lohmann-minerals.com/products/product-finder/di-sodium-l-tyrosine-2-hydrate/
https://lktlabs.com/product/l-tyrosine-disodium-salt/
https://www.sigmaaldrich.com/SG/en/product/sigma/t1145
https://www.sigmaaldrich.com/SG/en/product/sigma/t1145
https://www.fishersci.co.uk/shop/products/l-tyrosine-disodium-salt-dihydrate-98/15484289
https://www.fishersci.co.uk/shop/products/l-tyrosine-disodium-salt-dihydrate-98/15484289
https://www.benchchem.com/product/b15680748/docs#an-in-depth-technical-guide-to-l-tyrosine-disodium-salt-dihydrate
https://www.benchchem.com/product/b15680748/docs#an-in-depth-technical-guide-to-l-tyrosine-disodium-salt-dihydrate
https://www.benchchem.com/product/b15680748/docs#an-in-depth-technical-guide-to-l-tyrosine-disodium-salt-dihydrate
https://www.benchchem.com/product/b15680748/docs#an-in-depth-technical-guide-to-l-tyrosine-disodium-salt-dihydrate
https://www.benchchem.com/product/b15680748?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15680748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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